(s)-1-Benzyl-pyrrolidine-3-carboxylic acid hydrochloride

• IUPAC Name: (3S)-1-benzylpyrrolidine-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C12H15NO2.ClH/c14-12(15)11-6-7-13(9-11)8-10-4-2-1-3-5-10;/h1-5,11H,6-9H2,(H,14,15);1H/t11-;/m0./s1
• InChI Key: LFWISXSUMOTUQQ-MERQFXBCSA-N
• Canonical SMILES: C1CN(CC1C(=O)O)CC2=CC=CC=C2.Cl
• Isomeric SMILES: C1CN(C[C@H]1C(=O)O)CC2=CC=CC=C2.Cl
• Molecular Formula: C12H16ClNO2
• Molecular Weight: 241.71 g/mol

Description

Hydrochloric acid is a corrosive, colorless acid that is prepared by dissolving gaseous hydrogen chloride in water. It’s commonly used in various industries and scientific research.

Synthesis Analysis

The synthesis of complex organic compounds often involves modification of established methods and the development of new ones. The specifics of the synthesis would depend on the exact compound and the desired yield and purity.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various techniques, including X-ray crystallography and NMR spectroscopy. The structure can provide insights into the compound’s properties and reactivity.

Chemical Reactions Analysis

Titrimetric analysis is a common method used to study chemical reactions. It involves a complete reaction between the analyte and a reagent, the titrant. The nature of this reaction can be acid-base, redox, precipitation, and more.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined through various laboratory techniques. These properties include melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Nonlinear Optical Materials

. By extension, (s)-1-Benzyl-pyrrolidine-3-carboxylic acid hydrochloride could be explored for similar applications.

Drug Delivery Systems

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Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. For example, Methylphenidate, a potent, highly selective α-2 adrenoceptor agonist, blocks the reuptake of two neurotransmitters, norepinephrine (NE) and dopamine, in presynaptic neurons.

Safety and Hazards

Hydrochloric acid is considered hazardous. It is corrosive to metals, causes severe skin burns and eye damage, and may cause respiratory irritation. Proper safety measures should be taken when handling such substances.

Future Directions

The future directions in the field of chemistry and drug development are vast and varied. They include the development of new synthetic methods, the design of more effective and safer drugs, and the exploration of novel applications for existing compounds.